![molecular formula C9H9IN2 B6248584 2-{3-iodobicyclo[1.1.1]pentan-1-yl}pyrimidine CAS No. 2408965-65-9](/img/no-structure.png)
2-{3-iodobicyclo[1.1.1]pentan-1-yl}pyrimidine
Overview
Description
2-{3-iodobicyclo[1.1.1]pentan-1-yl}pyrimidine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a member of the bicyclic pyrimidine family and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-{3-iodobicyclo[1.1.1]pentan-1-yl}pyrimidine is not yet fully understood. However, preliminary studies have suggested that this compound may act as an inhibitor of certain enzymes and receptors in the body. This makes it a promising candidate for the development of new drugs and therapies.
Biochemical and Physiological Effects:
Studies have shown that 2-{3-iodobicyclo[1.1.1]pentan-1-yl}pyrimidine has a range of biochemical and physiological effects. These effects include the inhibition of certain enzymes and receptors, as well as the modulation of various signaling pathways in the body. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-{3-iodobicyclo[1.1.1]pentan-1-yl}pyrimidine in lab experiments is its unique properties and potential applications. However, there are also some limitations to using this compound, including its complex synthesis process and potential toxicity in high doses.
Future Directions
There are several future directions for the study of 2-{3-iodobicyclo[1.1.1]pentan-1-yl}pyrimidine. One potential direction is the further investigation of its mechanism of action and potential applications in drug development. Additionally, this compound may have potential applications in materials science and as a catalyst in chemical reactions. Further research is needed to fully understand the potential of this compound and its applications in various fields.
In conclusion, 2-{3-iodobicyclo[1.1.1]pentan-1-yl}pyrimidine is a promising compound with unique properties and potential applications in various fields. Its complex synthesis process and potential toxicity in high doses are limitations to its use, but further research is needed to fully understand its potential and applications.
Synthesis Methods
The synthesis of 2-{3-iodobicyclo[1.1.1]pentan-1-yl}pyrimidine is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the reaction between 3-iodobicyclo[1.1.1]pentane and pyrimidine. This reaction is typically carried out in the presence of a catalyst and requires careful control of temperature and reaction conditions.
Scientific Research Applications
The unique properties of 2-{3-iodobicyclo[1.1.1]pentan-1-yl}pyrimidine make it a promising candidate for various scientific research applications. One of the most significant research areas for this compound is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate. Additionally, this compound has been studied for its potential applications in materials science and as a catalyst in chemical reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-{3-iodobicyclo[1.1.1]pentan-1-yl}pyrimidine involves the reaction of 3-iodobicyclo[1.1.1]pentane with pyrimidine in the presence of a suitable base.", "Starting Materials": [ "3-iodobicyclo[1.1.1]pentane", "Pyrimidine", "Suitable base (e.g. potassium carbonate)" ], "Reaction": [ "Add 3-iodobicyclo[1.1.1]pentane to a reaction flask", "Add pyrimidine to the reaction flask", "Add a suitable base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the product" ] } | |
CAS RN |
2408965-65-9 |
Product Name |
2-{3-iodobicyclo[1.1.1]pentan-1-yl}pyrimidine |
Molecular Formula |
C9H9IN2 |
Molecular Weight |
272.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
